Cas no 537680-23-2 (4-(4-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 4-(4-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 537680-23-2
• MF: C₂₀H₂₀BrN₃O₂
• MW: 414.295703887939
• CID: 6490366
• Update Time: 2025-06-08

4-(4-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 4-(4-bromophenyl)-N-(2,5-dimethylphenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-

• Inchi： 1S/C20H20BrN3O2/c1-11-4-5-12(2)16(10-11)23-19(25)17-13(3)22-20(26)24-18(17)14-6-8-15(21)9-7-14/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,26)
• InChI Key： DLJZPBGBIJODJI-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(NC2=CC(C)=CC=C2C)=O)C(C2=CC=C(Br)C=C2)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 4-(4-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to 4-(4-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 537680-23-2)

4-(4-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, with the CAS number 537680-23-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrahydropyrimidines and is characterized by its unique structural features, which include a bromophenyl group, a dimethylphenyl group, and a methylated tetrahydropyrimidine core. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.

The synthesis of 4-(4-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide typically involves multistep reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, the use of transition-metal catalysis and microwave-assisted synthesis has significantly improved the yield and reduced the reaction time. These improvements have made it more feasible for researchers to explore the compound's potential in preclinical and clinical settings.

In terms of its biological activity, 4-(4-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been studied for its anti-inflammatory and anti-cancer properties. Research has shown that this compound can inhibit the activity of key enzymes involved in inflammation and cancer progression. Specifically, it has been found to inhibit cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins that mediate inflammatory responses. Additionally, studies have demonstrated its ability to induce apoptosis in cancer cells by modulating specific signaling pathways.

The pharmacokinetic properties of 4-(4-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Furthermore, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in human clinical trials.

Recent research has also explored the potential of 4-(4-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide as a lead compound for drug development. Structure-activity relationship (SAR) studies have been conducted to identify structural modifications that can enhance its potency and selectivity. For example, substituting different functional groups on the bromophenyl or dimethylphenyl moieties has led to compounds with improved biological activity. These findings provide valuable insights for optimizing the compound's structure to achieve better therapeutic outcomes.

In addition to its potential as a standalone therapeutic agent, 4-(4-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been investigated for its synergistic effects when combined with other drugs. Studies have shown that it can enhance the efficacy of existing anti-inflammatory and anti-cancer treatments by targeting complementary pathways. This synergistic approach has the potential to improve treatment outcomes and reduce side effects associated with high doses of single-agent therapies.

The safety profile of 4-(4-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is another critical aspect of its development as a pharmaceutical product. Extensive toxicological studies have been conducted to evaluate its safety in various animal models. These studies have shown that the compound is well tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety profile and any potential interactions with other medications.

In conclusion, 4-(4-bromophenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 537680-23-2) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for inflammatory and cancer-related conditions. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.